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Compound of Interest

Compound Name: Pigment Yellow 138

Cat. No.: B1588180 Get Quote

Technical Support Center: Pigment Yellow 138
This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the use of Pigment Yellow 138, with a specific focus on migration

issues in plasticized Polyvinyl Chloride (PVC) applications.

Troubleshooting Guide
Q1: I am observing pigment bleeding and surface tackiness in my plasticized PVC product

colored with Pigment Yellow 138. What are the likely causes?

Although Pigment Yellow 138 is a quinophthalone pigment known for its excellent resistance

to migration, certain formulation and processing factors can lead to undesirable effects like

bleeding (the transfer of color to a contacting surface) and blooming (the crystallization of

pigment on the surface).[1][2] This phenomenon occurs almost exclusively in plasticized PVC,

where the plasticizer can act as a vehicle for pigment movement.[3][4]

The primary causes include:

Inappropriate Plasticizer Choice: The type and concentration of the plasticizer are the most

critical factors. Low molecular weight or highly mobile plasticizers can partially dissolve the

pigment and carry it to the surface.[5][6]
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Pigment Oversaturation: Exceeding the optimal concentration of Pigment Yellow 138 in the

formulation can lead to a supersaturated state, where excess pigment particles are more

prone to migrate.[7]

Poor Pigment Dispersion: Inadequate dispersion can result in pigment agglomerates which

are not properly encapsulated by the PVC resin, making them susceptible to interaction with

the plasticizer.[7][8]

High Processing Temperatures: While PY 138 has high heat stability, excessive

temperatures during processing can increase the mobility of both the plasticizer and pigment

molecules, facilitating migration.[9]

Chemical Incompatibility: Interactions with other additives in the PVC formulation, such as

certain stabilizers or lubricants, could potentially influence pigment stability and mobility.

Q2: How does the choice of plasticizer specifically affect the migration of Pigment Yellow 138?

The interaction between the pigment and the plasticizer is fundamental to migration.

Plasticizers function by inserting themselves between PVC polymer chains, increasing

flexibility. However, this also creates pathways for pigment movement.[6][9]

Monomeric Plasticizers (e.g., Phthalates like DOP, DINP): These have lower molecular

weights and are more mobile within the PVC matrix. They have a higher tendency to migrate

to the surface, especially under heat or pressure, and can carry soluble pigment particles

with them.[5][6]

Polymeric Plasticizers: These have a much higher molecular weight and are significantly less

mobile. Their larger size and entanglement within the PVC chains make them far less likely

to migrate, thus drastically reducing pigment migration.

Reactive Plasticizers: These types of plasticizers can be chemically grafted onto the PVC

polymer chain.[5] By becoming a permanent part of the polymer structure, they are

immobilized, offering the highest level of migration resistance.[5][10]

Q3: Can my processing conditions be a contributing factor to the migration I'm observing?

Yes, processing conditions can play a significant role. Key factors include:
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Temperature Control: Overheating during mixing or extrusion can lower the viscosity of the

plasticizer and increase the solubility of the pigment, creating conditions favorable for

migration post-processing.[7][9]

Mixing and Dispersion: Insufficient shear or mixing time can lead to poor dispersion.[8]

Proper dispersion ensures that individual pigment particles are fully "wetted" and

encapsulated by the PVC resin, minimizing their direct contact with the mobile plasticizer.

Back Pressure: In injection molding, insufficient back pressure can result in a poor mixing

effect from the screw, leading to inadequate dispersion.[7]

Q4: What practical steps can I implement in my experiment to prevent or remedy Pigment
Yellow 138 migration?

To mitigate pigment migration, a systematic review of your formulation and process is

recommended:

Re-evaluate the Plasticizer: The most effective solution is often to switch to a plasticizer with

a higher molecular weight (polymeric) or to use a specialty plasticizer designed for low

migration.[5]

Optimize Pigment Loading: Conduct a concentration study to determine the optimal loading

level of Pigment Yellow 138. Avoid using an excess of pigment.

Improve Dispersion: Ensure your mixing process (e.g., using a two-roll mill or high-speed

mixer) provides sufficient shear to break down pigment agglomerates.[11]

Incorporate a Barrier: Applying a surface coating or treatment can create a physical barrier

that prevents plasticizer and pigment from migrating to the surface.[5][12]

Review Additive Package: Verify that all additives (stabilizers, lubricants, etc.) in your

formulation are compatible and do not negatively interact with Pigment Yellow 138. Certain

metal ions, for instance, can impact the stability of the PVC resin itself.[4]

Q5: If migration issues with Pigment Yellow 138 persist in my specific PVC formulation, what

are some suitable alternatives?
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While Pigment Yellow 138 is an excellent choice for many applications, if it proves

incompatible with a highly plasticized or demanding system, other high-performance yellow

pigments could be considered.[13] When selecting an alternative, it is crucial to evaluate its

properties in your specific formulation. Potential candidates include:

Isoindolinone Pigments (e.g., Pigment Yellow 110): Known for excellent heat stability and

lightfastness, with good migration resistance in many polymers.[13][14]

Isoindoline Pigments (e.g., Pigment Yellow 139): Offers a reddish-yellow shade with good

opacity and weatherfastness.[14]

Benzimidazolone Pigments (e.g., Pigment Yellow 181): A non-warping yellow with excellent

lightfastness and heat stability suitable for a wide range of plastics.[14]

Frequently Asked Questions (FAQs)
Q1: What exactly is Pigment Yellow 138?

Pigment Yellow 138 (C.I. 56300) is a high-performance organic pigment belonging to the

quinophthalone chemical class.[2][15] It is known for providing a bright, greenish-yellow shade

and is widely used for coloring plastics, paints, and inks due to its excellent performance

properties.[1][16]

Q2: What are the general performance properties of Pigment Yellow 138?

Pigment Yellow 138 is characterized by its outstanding stability. It offers excellent resistance to

heat, light, and weather.[17][18] It is also resistant to acids, alkalis, and various organic

solvents.[1] Its good migration resistance makes it a preferred choice for coloring plastics like

polyolefins and PVC.[19][20]

Q3: What is pigment migration in the context of plasticized PVC?

Pigment migration is the process where a colorant moves from the inside of a plastic article to

its surface.[3] This phenomenon is primarily an issue in flexible, plasticized PVC. The

plasticizer, which provides flexibility, can also act as a solvent, allowing pigment particles to

diffuse through the polymer matrix.[4] This can result in surface phenomena like blooming,

bleeding, or increased surface tackiness leading to dirt pickup.[5][21]
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Q4: How is the migration resistance of a pigment experimentally tested?

A standard method for testing migration is based on DIN 53775.[22] In this test, a sample of the

colored plastic is placed in direct, firm contact with a white, plasticized PVC sheet. This

assembly is then subjected to a specific pressure and temperature for a set period (e.g., 24

hours at 80°C). After the test, the white PVC sheet is examined for any color staining. The

degree of staining is rated against a standard 5-point gray scale, where a rating of 5 signifies

no migration and a rating of 1 signifies severe migration.[22][23]

Data Presentation
Table 1: Typical Performance Properties of Pigment Yellow 138 in Plastics

Property
Test Standard
(Typical)

Rating / Value Source(s)

Heat Stability (HDPE) DIN 12877 Up to 290°C [18][20]

Light Fastness (Full

Shade)
Blue Wool Scale (1-8) 7 - 8 [17][18]

Migration Resistance

(Plasticized PVC)
Gray Scale (1-5) 4 - 5 [20][22]

Chemical Resistance -
Excellent resistance to

acids and alkalis
[1]

Table 2: General Influence of Plasticizer Type on Migration Potential

Plasticizer Type Molecular Weight Mobility in PVC
Typical Migration
Risk

Monomeric Low High High

Polymeric High Low Low

Reactive
(Becomes part of

polymer)
Immobile Very Low / None
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Experimental Protocols
Protocol 1: Assessment of Pigment Migration in Plasticized PVC (Adapted from DIN 53775)

Objective: To determine the tendency of Pigment Yellow 138 to migrate from a colored PVC

sample into a white, plasticized PVC contact sheet.

Materials & Equipment:

Test plaques (50x50 mm) of PVC colored with Pigment Yellow 138.

White contact plaques of flexible PVC containing a standard amount of plasticizer (e.g.,

DOP 80 PHR) and 2% TiO₂.[23]

Glass plates.

A weight to apply uniform pressure of 3 kg/cm ².[23]

A forced-air convection oven capable of maintaining 80°C ± 2°C.

ISO 105-A03 Gray Scale for assessing staining.

Methodology:

1. Ensure all plaques are clean and free from surface contaminants.

2. Place a white PVC contact plaque on a glass plate.

3. Place the colored test plaque directly on top of the white plaque.

4. Place a second glass plate on top of the colored plaque.

5. Place the entire assembly into the preheated oven at 80°C.

6. Apply the weight to the top glass plate to ensure uniform pressure.

7. Maintain these conditions for 24 hours.[23]
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8. After 24 hours, remove the assembly from the oven and allow it to cool to room

temperature.

9. Disassemble the plaques and visually inspect the white contact plaque for any signs of

color transfer.

Evaluation:

Assess the degree of staining on the white plaque by comparing it against the 5-step Gray

Scale.[22]

Record the rating: 5 = No migration, 4 = Slight migration, 3 = Noticeable migration, 2 =

Considerable migration, 1 = Severe migration.

Protocol 2: Determination of Heat Stability in HDPE (Adapted from DIN 12877)

Objective: To determine the maximum temperature at which Pigment Yellow 138 is stable in

a given polymer without significant color change.

Materials & Equipment:

Injection molding machine.

HDPE resin.

Pigment Yellow 138 and TiO₂ (for tint shades).

Spectrophotometer for color measurement (ΔE*ab).

Methodology:

1. Prepare a compound of HDPE containing a specified concentration of Pigment Yellow
138 (e.g., 0.2% pigment with 1% TiO₂ for a tint shade).[20]

2. Set the initial temperature of the injection molding machine to a known safe temperature

for the pigment (e.g., 220°C).

3. Inject a standard sample after a short dwell time to create a reference standard.
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4. Increase the temperature by 10°C increments.

5. At each temperature step, hold the material in the barrel for a dwell time of 5 minutes

before injecting a new sample.[22]

6. Continue this process until a visible color change is observed.

Evaluation:

Allow all injected samples to cool completely.

Using a spectrophotometer, measure the color of each sample relative to the initial

reference standard.

The heat stability is defined as the temperature at which the color deviation (ΔE*ab) first

exceeds a value of 3.0.[22]

Visualizations
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Click to download full resolution via product page

Caption: A logical workflow for troubleshooting pigment migration issues.
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Caption: The mechanism of plasticizer-driven pigment migration to a surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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